N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-2,5-dimethoxybenzamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,5-dimethoxy-N-(2-pyrazol-1-ylethyl)benzamide
• InChI: InChI=1S/C23H24N4O3S/c1-15-12-16(2)21-20(13-15)31-23(25-21)27(11-10-26-9-5-8-24-26)22(28)18-14-17(29-3)6-7-19(18)30-4/h5-9,12-14H,10-11H2,1-4H3
• InChI Key: WULSPBZFIAOEKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)N(CCN3C=CC=N3)C(=O)C4=C(C=CC(=C4)OC)OC)C
• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol

Description

N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-2,5-dimethoxybenzamide is a useful research compound. Its molecular formula is C23H24N4O3S and its molecular weight is 436.53. The purity is usually 95%.
BenchChem offers high-quality N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-2,5-dimethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-2,5-dimethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A study describes the synthesis of new thiazoles and pyrazolo[1,5-a]pyrimidines containing antipyrine moieties, which are relevant in medicinal chemistry and drug design due to their structural complexity and potential biological activity (Abdelhamid & Afifi, 2010).
• Another research effort focused on synthesizing and characterizing bis-pyrazolyl-thiazoles incorporating the thiophene moiety, revealing their potential as anti-tumor agents against various cancer cell lines (Gomha, Edrees & Altalbawy, 2016).
• The synthesis and anti-HIV-1 screening of novel N′-(1-(aryl)ethylidene)-2-(5,5-dioxido-3-phenylbenzo[e]pyrazolo[4,3-c][1,2]thiazin-4(1H)-yl)acetohydrazides were also conducted, showcasing their potential in HIV treatment due to their effective anti-HIV-1 activities (Aslam et al., 2014).

Photophysical and Physicochemical Investigations

• A study highlighted the photophysical and physicochemical properties of a newly synthesized carbazole containing pyrazoline-benzothiazole, demonstrating its potential as a fluorescent chemosensor for detecting metal ions like Cu2+, Fe3+, and Fe2+ (Asiri et al., 2019).
• The multi-step synthesis of novel pyrazoline heterocyclic D-π-A chromophores was investigated, revealing their utility as a fluorescent chemosensor for the detection of Fe3+ metal ions. The study provided insights into the photophysical properties and solvatochromic behavior of these chromophores (Khan, 2020).

Enzymatic Activity and Anticancer Properties

• Research on the synthesis and cyclization reactions with pyrazolopyrimidinyl keto-esters demonstrated their significant enzymatic activity, particularly in enhancing the reactivity of cellobiase (Abd & Awas, 2008).
• A study focusing on the synthesis of new pyrazole-based 1,3-thiazoles and 1,3,4-thiadiazoles as anticancer agents showed that various synthesized compounds exhibited moderate to high anticancer activity against different cancer cell lines. The study also explored the structure-activity relationship of these compounds (Dawood et al., 2013).